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Columbin Solubility Data and Preparation

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Columbin

CAS No.: 546-97-4

Cat. No.: S606199

For a quick reference, here is a summary of columbin's key physicochemical properties and solubility in

different solvents.

Property Value | Description

Molecular Formula C20H2206 [1] [2]

Molecular Weight 358.39 g/mol [1] [2]

Purity >98% [1]

Solubility in DMSO ~55 mg/mL (153.46 mM) [3] to = 100 mg/mL (~279.03 mM) [1]
Solubility in Ethanol ~0.03 mg/mL (poor solubility) [2]

Common Stock Concentration 10-100 mM in DMSO [1]

Preparing Stock Solutions and In Vivo Formulations

Follow these detailed protocols for preparing stable and effective columbin solutions.

DMSO Stock Solution (10 mM)
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This is the most common method for preparing a stock solution for in vitro assays.

e Step 1: Calculate the mass of columbin needed. For example, to prepare 1 mL of a 10 mM solution,
you need 3.58 mg of columbin (Molecular Weight: 358.39 g/mol).

e Step 2: Weigh out the calculated mass of columbin powder.

e Step 3: Add the powder to a volumetric vial and add anhydrous DMSO to a final volume of 1 mL.

e Step 4: Sonication is recommended to fully dissolve the powder and ensure a clear solution [3].

e Step 5: Aliquot the stock solution and store at -20°C or -80°C. Avoid repeated freeze-thaw cycles [1].

In Vivo Formulation (2 mg/mL)

For animal studies, columbin is often administered in a cocktail of solvents to improve tolerability. The

following formulation can be used [3]:

Step 1: Prepare a concentrated DMSO stock solution (e.g., 40 mg/mL).

Step 2: In a separate vial, mix the solvents sequentially:

10% DMSO stock solution

40% PEG 300

5% Tween 80

45% Saline (0.9% sodium chloride in ddH20)

Step 3: Sonication is recommended after mixing to clarify the solution as much as possible [3].
Step 4: The working solution should be prepared freshly and used immediately for optimal results [3].

o

o

[¢]

[¢]

This preparation process can be visualized in the following workflow:
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- 40% PEG 300
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'

(Add 45% Saline)

Click to download full resolution via product page

Troubleshooting Common Solubility Problems

Here are solutions to frequently encountered issues when working with columbin.

e Problem: Powder won't dissolve completely in DMSO
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o Solution: Ensure you are using anhydrous DMSO. Sonicate the mixture in a warm water bath
(around 37°C) for 10-15 minutes. The solubility is high, so if it remains unclear, check the
compound's purity or try a different supplier [1] [3].

e Problem: Precipitation in aqueous or buffer solutions

o Solution: This is expected due to columbin's low aqueous solubility. Always add the
columbin/DMSO stock solution to the aqueous medium last, while vortexing or gently agitating
the buffer to ensure it mixes as evenly as possible. The final DMSO concentration in cell culture
should typically not exceed 0.1-0.5% [1].

e Problem: Low or variable results in in vivo studies

o Solution: This is likely due to columbin's low oral bioavailability (2.8%), attributed to
extensive first-pass metabolism in the liver [1]. Use the recommended in vivo formulation which
enhances solubility for administration. Consider alternative routes like intraperitoneal (i.p.)
injection, which shows higher bioavailability (14%) [1].

e Problem: Compound degradation over time

o Solution: Proper storage is critical. Store the powder at -20°C. For DMSO stock solutions,
make small aliquots and store them at -80°C to avoid repeated freeze-thaw cycles. Keep the
powder and solutions away from direct light and moisture [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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